Cas no 207121-57-1 (1-deoxy-1-nitro-d-iditol hemihydrate)

• Product name: 1-deoxy-1-nitro-d-iditol hemihydrate
• CAS No: 207121-57-1
• MF: C₆H₁₅NO₈
• MW: 229.18520283699
• CID: 910327

1-deoxy-1-nitro-d-iditol hemihydrate Chemical and Physical Properties

Names and Identifiers

• 1-deoxy-1-nitro-d-iditol hemihydrate
• NULL
• 1-DEOXY-1-NITRO-D-IDITOL HEMIHYDRATE, 99

• Inchi： 1S/C6H13NO7.H2O/c8-2-4(10)6(12)5(11)3(9)1-7(13)14;/h3-6,8-12H,1-2H2;1H2/t3-,4-,5+,6+;/m1./s1
• InChI Key： OHFQXMNDKUHFDU-QAYODLCCSA-N
• SMILES： [C@H](O)([C@H](O)CN(=O)=O)[C@@H](O)[C@H](O)CO.O

Computed Properties

• Exact Mass: 440.149
• Monoisotopic Mass: 440.149
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 11
• Hydrogen Bond Acceptor Count: 15
• Heavy Atom Count: 29
• Rotatable Bond Count: 10
• Complexity: 182
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 295A^2

Experimental Properties

• Color/Form: Not available
• Melting Point: 89°C
• Solubility: Not available

1-deoxy-1-nitro-d-iditol hemihydrate Security Information

1-deoxy-1-nitro-d-iditol hemihydrate Customs Data

• HS CODE：29400000